Cas no 99988-74-6 ((5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one structure
99988-74-6 structure
Product Name:(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
CAS No:99988-74-6
MF:C12H11NO4S2
MW:297.35004067421
MDL:MFCD04969038
CID:797470
PubChem ID:1352522
Update Time:2025-04-19

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
    • (5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
    • (5E)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
    • 4-Thiazolidinone,5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-
    • 5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-4-Thiazolidinone
    • (Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxothiazolidin-4-one
    • 5-(4-Hydroxy-3,5-dimethoxy-benzyliden)-2-thioxo-thiazolidin-4-on
    • 5-(4-hydroxy-3,5-dimethoxy-benzylidene)-2-thioxo-thiazolidin-4-one
    • (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one
    • AKOS000321957
    • AKOS000307339
    • (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • NSC122480
    • NSC-122480
    • 99988-74-6
    • MFCD04969038
    • (5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
    • MDL： MFCD04969038
    • Inchi： 1S/C12H11NO4S2/c1-16-7-3-6(4-8(17-2)10(7)14)5-9-11(15)13-12(18)19-9/h3-5,14H,1-2H3,(H,13,15,18)/b9-5+
    • InChI Key： PCIQZJDFKLRXIO-WEVVVXLNSA-N
    • SMILES： S1C(NC(/C/1=C\C1C=C(C(=C(C=1)OC)O)OC)=O)=S

Computed Properties

  • Exact Mass: 297.01300
  • Monoisotopic Mass: 297.01295018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 132.22000
  • LogP: 1.74510

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

  • HazardClass：IRRITANT

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E675715-50mg
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 99988-74-6
50mg
 $ 50.00 2022-06-05
TRC
E675715-100mg
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
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TRC
E675715-500mg
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
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500mg
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Chemenu
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(E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
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 $396 2024-07-18
abcr
AB214138-1 g
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 99988-74-6
1 g
 €179.70 2023-07-20
abcr
AB214138-5 g
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 99988-74-6
5 g
 €552.30 2023-07-20
Matrix Scientific
040198-500mg
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 99988-74-6
500mg
 $76.00 2023-09-05
eNovation Chemicals LLC
Y1260296-1g
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
 99988-74-6 95%
1g
 $165 2024-06-07
eNovation Chemicals LLC
Y1260296-1g
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
 99988-74-6 95%
1g
 $165 2025-02-20
eNovation Chemicals LLC
Y1260296-1g
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
 99988-74-6 95%
1g
 $165 2025-02-18

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